Cas no 1260761-73-6 (3-(4-Fluorophenyl)propan-1-amine hydrochloride)

• Product Name: 3-(4-Fluorophenyl)propan-1-amine hydrochloride
• CAS No: 1260761-73-6
• MF: C₉H₁₃ClFN
• MW: 189.657624959946
• CID: 1069646
• PubChem ID: 67295844
• Update Time: 2025-06-08

3-(4-Fluorophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)propan-1-amine hydrochloride
• 3-(4-fluorophenyl)propan-1-amine,hydrochloride
• 3-(4-FLUOROPHENYL)PROPAN-1-AMINEHYDROCHLORIDE
• 1260761-73-6
• 3-(4-fluorophenyl)propan-1-amine;hydrochloride
• C72058
• AKOS027263871
• SCHEMBL2149447
• AB66835
• Z3244753845
• 3-(4-FLUOROPHENYL)PROPAN-1-AMINE HCL
• EN300-7360299
• DS-10458
• DB-150742
• MFCD13188644

• MDL： MFCD13188644
• Inchi： 1S/C9H12FN.ClH/c10-9-5-3-8(4-6-9)2-1-7-11;/h3-6H,1-2,7,11H2;1H
• InChI Key： SPCHQJAYNSMLDS-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CCCN

Computed Properties

• Exact Mass: 189.0720553g/mol
• Monoisotopic Mass: 189.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 3-(4-Fluorophenyl)propan-1-amine hydrochloride

3-(4-Fluorophenyl)propan-1-amine Hydrochloride (CAS No. 1260761-73-6): An Overview

3-(4-Fluorophenyl)propan-1-amine hydrochloride (CAS No. 1260761-73-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-fluorobenzylamine hydrochloride, is a derivative of phenethylamine and exhibits unique pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-(4-Fluorophenyl)propan-1-amine hydrochloride consists of a fluorinated phenyl ring attached to a propylamine chain, which is then protonated to form the hydrochloride salt. The presence of the fluorine atom in the para position of the phenyl ring imparts specific electronic and steric effects, influencing the compound's reactivity and biological activity.

Recent studies have explored the potential of 3-(4-Fluorophenyl)propan-1-amine hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine pathways. Research has shown that this compound can modulate these neurotransmitter systems, potentially offering benefits in conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential as a therapeutic agent, 3-(4-Fluorophenyl)propan-1-amine hydrochloride has been investigated for its use as a research tool in understanding the mechanisms of action of similar compounds. Its structural similarity to other phenethylamines makes it an ideal candidate for studying receptor interactions and signaling pathways.

The synthesis of 3-(4-Fluorophenyl)propan-1-amine hydrochloride involves several well-established chemical reactions. Typically, the process begins with the formation of 4-fluorobenzyl chloride, which is then reacted with propylamine to form the corresponding amine. The final step involves the protonation of the amine with hydrochloric acid to yield the hydrochloride salt. This synthetic route is efficient and scalable, making it suitable for both laboratory and industrial applications.

In terms of safety and handling, 3-(4-Fluorophenyl)propan-1-amine hydrochloride should be managed with care, following standard laboratory protocols for handling organic compounds. While it is not classified as a hazardous material, appropriate personal protective equipment (PPE) should be used to minimize exposure risks.

The pharmacokinetic properties of 3-(4-Fluorophenyl)propan-1-amine hydrochloride have been studied to understand its behavior in biological systems. Research indicates that this compound has good bioavailability and can cross the blood-brain barrier, which is crucial for its potential therapeutic applications in neurological disorders. Additionally, its metabolic stability and low toxicity profile make it an attractive candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-Fluorophenyl)propan-1-amine hydrochloride in treating various conditions. Preliminary results have shown promising outcomes, with patients reporting significant improvements in symptoms related to mood disorders and motor function.

In conclusion, 3-(4-Fluorophenyl)propan-1-amine hydrochloride (CAS No. 1260761-73-6) represents a promising compound with diverse applications in both research and medicine. Its unique chemical structure and pharmacological properties make it a valuable tool for advancing our understanding of neurotransmitter systems and developing new therapeutic strategies for neurological disorders.